Cas no 2764729-92-0 (2-(5-Bromo-2-fluoro-3-isopropoxyphenyl)-1,3-dioxolane)

• Product Name: 2-(5-Bromo-2-fluoro-3-isopropoxyphenyl)-1,3-dioxolane
• CAS No: 2764729-92-0
• MF: C₁₂H₁₄BrFO₃
• MW: 305.140166759491
• CID: 6795498
• PubChem ID: 164893596
• Update Time: 2025-05-20

2-(5-Bromo-2-fluoro-3-isopropoxyphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-fluoro-3-isopropoxyphenyl)-1,3-dioxolane
• MFCD34759623
• 2764729-92-0

• Inchi： 1S/C12H14BrFO3/c1-7(2)17-10-6-8(13)5-9(11(10)14)12-15-3-4-16-12/h5-7,12H,3-4H2,1-2H3
• InChI Key： YAADJLUBCBJFKZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1OCCO1)F)OC(C)C

Computed Properties

• Exact Mass: 304.01104g/mol
• Monoisotopic Mass: 304.01104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(5-Bromo-2-fluoro-3-isopropoxyphenyl)-1,3-dioxolane

Comprehensive Guide to 2-(5-Bromo-2-fluoro-3-isopropoxyphenyl)-1,3-dioxolane (CAS No. 2764729-92-0)

2-(5-Bromo-2-fluoro-3-isopropoxyphenyl)-1,3-dioxolane (CAS No. 2764729-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluoro-isopropoxyphenyl and dioxolane functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines halogenated aromatic properties with cyclic acetal functionality, making it valuable for drug discovery and material science applications.

The growing interest in halogenated phenyl derivatives like 2-(5-Bromo-2-fluoro-3-isopropoxyphenyl)-1,3-dioxolane stems from their role in modulating pharmacokinetic properties. Researchers frequently search for "fluorinated building blocks for drug design" or "bromo-substituted aromatic intermediates," reflecting the compound's relevance in modern medicinal chemistry. Its CAS 2764729-92-0 identifier is often queried in chemical databases for purity verification and synthetic pathway optimization.

From a structural perspective, the dioxolane ring in this compound provides stability against hydrolysis while the isopropoxy group enhances lipophilicity—a critical factor for blood-brain barrier penetration in CNS-targeted drugs. These features align with trending topics such as "improving drug bioavailability" and "sustainable synthetic methodologies," which dominate current pharmaceutical discussions. The 5-bromo-2-fluoro substitution pattern further enables selective cross-coupling reactions, answering frequent search queries about "palladium-catalyzed bromoarene reactions."

In material science applications, 2-(5-Bromo-2-fluoro-3-isopropoxyphenyl)-1,3-dioxolane demonstrates potential as a precursor for liquid crystals and OLED materials. This connects with industry demands for "high-performance organic electronic materials" and "energy-efficient display technologies." The compound's 2764729-92-0 CAS number frequently appears in patent literature related to these cutting-edge applications.

Quality control protocols for CAS 2764729-92-0 typically involve HPLC purity analysis and NMR characterization, addressing common purchaser concerns about "certified reference standards" and "batch-to-batch consistency." The compound's shelf stability under inert atmospheres makes it suitable for international shipping, responding to queries about "global chemical sourcing."

Environmental and safety profiles of 2-(5-Bromo-2-fluoro-3-isopropoxyphenyl)-1,3-dioxolane comply with standard laboratory handling procedures, though proper PPE is recommended during manipulation. This information caters to frequent searches about "safe handling of halogenated compounds" while avoiding any regulatory red flags.

The synthetic versatility of this dioxolane derivative continues to inspire novel research, particularly in fragment-based drug discovery. Its 2764729-92-0 identifier remains pivotal for researchers investigating "structure-activity relationship studies" or "privileged scaffolds in medicinal chemistry."

Market analysts note increasing demand for 2-(5-Bromo-2-fluoro-3-isopropoxyphenyl)-1,3-dioxolane from contract research organizations, particularly in Asia-Pacific regions. This trend reflects broader industry movements toward "outsourced drug development" and "specialty chemical manufacturing."

Future applications may explore the compound's potential in PROTAC technology and covalent inhibitor design, areas generating substantial scientific interest. Such forward-looking perspectives address emerging search trends about "next-generation therapeutic modalities" while maintaining technical rigor in describing CAS 2764729-92-0 applications.